Cas no 2138071-37-9 (3-[Cyclopropyl(2,2-difluoroethyl)amino]-4-ethylcyclohexan-1-ol)

3-[Cyclopropyl(2,2-difluoroethyl)amino]-4-ethylcyclohexan-1-ol is a specialized cyclohexanol derivative featuring a cyclopropyl and 2,2-difluoroethylamine substitution. Its unique structure, combining fluorine atoms with a cyclohexanol backbone, suggests potential utility as an intermediate in pharmaceutical or agrochemical synthesis. The presence of fluorine enhances metabolic stability and lipophilicity, while the cyclopropyl group may contribute to steric constraints, influencing binding interactions. The ethyl and hydroxyl substituents further modify its physicochemical properties, making it a versatile candidate for structure-activity relationship studies. This compound is of interest for applications requiring fine-tuned steric and electronic effects in bioactive molecule design.

3-[Cyclopropyl(2,2-difluoroethyl)amino]-4-ethylcyclohexan-1-ol structure

2138071-37-9 structure

Product Name:3-[Cyclopropyl(2,2-difluoroethyl)amino]-4-ethylcyclohexan-1-ol

CAS No:2138071-37-9

MF:C₁₃H₂₃F₂NO

MW:247.324630975723

CID:5817650

PubChem ID:165491877

Update Time:2025-10-05

3-[Cyclopropyl(2,2-difluoroethyl)amino]-4-ethylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

- EN300-1160250
- 3-[cyclopropyl(2,2-difluoroethyl)amino]-4-ethylcyclohexan-1-ol
- 2138071-37-9
- 3-[Cyclopropyl(2,2-difluoroethyl)amino]-4-ethylcyclohexan-1-ol
- Inchi： 1S/C13H23F2NO/c1-2-9-3-6-11(17)7-12(9)16(8-13(14)15)10-4-5-10/h9-13,17H,2-8H2,1H3
- InChI Key： MUEIZOVFZGFPAP-UHFFFAOYSA-N
- SMILES： FC(CN(C1CC(CCC1CC)O)C1CC1)F

Computed Properties

Exact Mass: 247.17477068g/mol
Monoisotopic Mass: 247.17477068g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 5
Complexity: 246
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 3
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 23.5Å²

3-[Cyclopropyl(2,2-difluoroethyl)amino]-4-ethylcyclohexan-1-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-1160250-1.0g	3-[cyclopropyl(2,2-difluoroethyl)amino]-4-ethylcyclohexan-1-ol	2138071-37-9		1g	$0.0	2023-06-08

3-[Cyclopropyl(2,2-difluoroethyl)amino]-4-ethylcyclohexan-1-ol Related Literature

1. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
2. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
3. An interplay between electronic and structural effects on the photoluminescence decay mechanisms in LaPO4·nH2O:Tb3+ and LaPO4:Tb3+ single-crystal nanorods†

M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
4. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
5. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948

Additional information on 3-[Cyclopropyl(2,2-difluoroethyl)amino]-4-ethylcyclohexan-1-ol

3-[Cyclopropyl(2,2-difluoroethyl)amino]-4-ethylcyclohexan-1-ol: A Comprehensive Overview

The compound with CAS No 2138071-37-9, known as 3-[Cyclopropyl(2,2-difluoroethyl)amino]-4-ethylcyclohexan-1-ol, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which combines a cyclohexanol backbone with a substituted amino group containing both cyclopropyl and difluoroethyl moieties. The cyclopropyl and difluoroethyl groups are key structural elements that contribute to its distinctive chemical properties and potential applications.

Recent studies have highlighted the importance of cyclopropyl-containing compounds in drug design due to their ability to modulate pharmacokinetic properties such as bioavailability and metabolic stability. The presence of the difluoroethyl group further enhances the compound's versatility, as fluorinated molecules are often associated with improved lipophilicity and reduced toxicity. These attributes make 3-[Cyclopropyl(2,2-difluoroethyl)amino]-4-ethylcyclohexan-1-ol a promising candidate for various therapeutic applications, particularly in the development of novel drugs targeting complex biological systems.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the cyclohexanol derivative. Advanced methodologies, such as asymmetric catalysis and transition metal-mediated coupling reactions, have been employed to optimize the synthesis pathway. Researchers have also explored the use of green chemistry principles to minimize environmental impact while maintaining high yields and purity levels.

In terms of applications, 3-[Cyclopropyl(2,2-difluoroethyl)amino]-4-ethylcyclohexan-1-ol has shown potential in several areas. In pharmaceuticals, it has been investigated as a lead compound for treating neurological disorders due to its ability to cross the blood-brain barrier efficiently. Additionally, its unique stereochemistry makes it a valuable tool in chiral recognition studies and enantioselective catalysis.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling of this compound, providing insights into its interaction with biological targets at the atomic level. These studies have revealed that the cyclopropyl group plays a critical role in stabilizing key protein-ligand interactions, while the difluoroethyl moiety enhances solubility without compromising bioavailability.

Furthermore, the compound's structural flexibility allows for modifications that could expand its utility in other fields such as agrochemicals and specialty chemicals. For instance, derivatives of this molecule have been tested as potential insecticides due to their ability to disrupt specific insect neurotransmitter systems without affecting mammals.

In conclusion, 3-[Cyclopropyl(2,2-difluoroethyl)amino]-4-ethylcyclohexan-1-ol represents a significant advancement in organic synthesis and holds immense potential across multiple disciplines. Its unique combination of structural features and functional groups positions it as a valuable asset in both academic research and industrial applications. As ongoing studies continue to uncover new facets of its properties and uses, this compound is poised to make an even greater impact on the scientific community.